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Compound of Interest

Compound Name: Tetrafluoroethylene

Cat. No.: B6358150 Get Quote

An In-depth Technical Guide to
Tetrafluoroethylene
Tetrafluoroethylene (TFE) is a synthetic fluorocarbon and the monomer used for the industrial

preparation of a variety of fluoropolymers, most notably polytetrafluoroethylene (PTFE),

widely known by the trade name Teflon.[1][2] This document provides a comprehensive

overview of its molecular characteristics, synthesis, applications, and safety protocols, tailored

for researchers, scientists, and professionals in drug development.

Molecular Formula and Molar Mass
Tetrafluoroethylene is a colorless and odorless gas with the chemical formula C₂F₄.[1][2] Its

structure consists of a carbon-carbon double bond with two fluorine atoms attached to each

carbon (F₂C=CF₂).[2]

Table 1: Core Properties of Tetrafluoroethylene
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Property Value

Molecular Formula C₂F₄[1][3]

Molar Mass 100.016 g·mol⁻¹[1]

Appearance Colorless gas[1]

Odor Odorless[1]

Density 1.519 g/cm³ at -76 °C[1]

Melting Point -142.5 °C[1]

Boiling Point -76.3 °C[1]

| Water Solubility | Insoluble[1] |

Synthesis of Tetrafluoroethylene
The industrial production of TFE is a multi-step process that begins with chloroform.[1][3]

Additionally, there are established laboratory methods for its synthesis.

Industrial Manufacturing Protocol

The primary commercial synthesis of tetrafluoroethylene involves the following key steps:

Fluorination of Chloroform: Chloroform (CHCl₃) is treated with hydrogen fluoride (HF) to

produce chlorodifluoromethane (CHClF₂), also known as R-22.[1][4]

Pyrolysis of Chlorodifluoromethane: The resulting chlorodifluoromethane is then subjected to

pyrolysis at high temperatures (550–750 °C), which yields tetrafluoroethylene.[1]

Difluorocarbene serves as an intermediate in this reaction.[1]

Alternatively, TFE can be prepared by the pyrolysis of fluoroform (CHF₃).[1]
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Industrial Synthesis of Tetrafluoroethylene

Chloroform (CHCl₃)

Chlorodifluoromethane (R-22)

 + HF

Hydrogen Fluoride (HF)

Pyrolysis
(550-750 °C)

Tetrafluoroethylene (C₂F₄)

Polymerization of Tetrafluoroethylene

Tetrafluoroethylene Monomer (C₂F₄)

Polymerization
(Radical Initiator)

Polytetrafluoroethylene (PTFE)
[-C₂F₄-]n
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Key Safety Considerations for TFE Handling

Hazards
- Explosive

- Flammable
- Carcinogenic

Control Measures
mitigated by

Personal Protective Equipment (PPE)

Safe Work Procedures

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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